Cas no 90537-41-0 (1-Propanone,1-(5-chloro-2-hydroxy-3-nitrophenyl)-)

• Product Name: 1-Propanone,1-(5-chloro-2-hydroxy-3-nitrophenyl)-
• CAS No: 90537-41-0
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 798435
• PubChem ID: 15561262
• Update Time: 2025-04-19

1-Propanone,1-(5-chloro-2-hydroxy-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(5-chloro-2-hydroxy-3-nitrophenyl)-
• 1-(5-chloro-2-hydroxy-3-nitrophenyl)propan-1-one
• 5'-CHLORO-2'-HYDROXY-3'-NITROPROPIOPHENONE
• 2-Hydroxy-3-nitro-5-chlor-propiophenon
• DTXSID60574196
• 90537-41-0

• Inchi： 1S/C9H8ClNO4/c1-2-8(12)6-3-5(10)4-7(9(6)13)11(14)15/h3-4,13H,2H2,1H3
• InChI Key： SANYDHDAOAMYKV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(CC)=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.01400
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.12000
• LogP: 3.06970